Cas no 158141-31-2 (2-Pyridineacetonitrile,6-cyano-)

• Product Name: 2-Pyridineacetonitrile,6-cyano-
• CAS No: 158141-31-2
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 108022
• Update Time: 2024-03-05

2-Pyridineacetonitrile,6-cyano- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile,6-cyano-
• 2-Pyridineacetonitrile,6-cyano-(9CI)
• 6-(cyanomethyl)pyridine-2-carbonitrile
• 2-Pyridineacetonitrile, 6-cyano-

• Inchi： 1S/C8H5N3/c9-5-4-7-2-1-3-8(6-10)11-7/h1-3H,4H2
• InChI Key： UDFNKHFTNPDTOZ-UHFFFAOYSA-N
• SMILES： C1(CC#N)=NC(C#N)=CC=C1

Computed Properties

• Exact Mass: 143.04845
• Monoisotopic Mass: 143.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.5A^2

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 326.0±27.0 °C(Predicted)
• PSA: 60.47
• pka: -2.38±0.12(Predicted)